Cas no 2171858-88-9 (3-N-(cyclopropylmethyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid)

• Product Name: 3-N-(cyclopropylmethyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• CAS No: 2171858-88-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5875738
• PubChem ID: 165805709
• Update Time: 2025-06-08

3-N-(cyclopropylmethyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-(cyclopropylmethyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid
• 3-[N-(cyclopropylmethyl)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]propanoic acid
• EN300-1550153
• 2171858-88-9

• Inchi： 1S/C27H32N2O5/c30-25(29(16-14-26(31)32)17-19-12-13-19)11-5-6-15-28-27(33)34-18-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,19,24H,5-6,11-18H2,(H,28,33)(H,31,32)
• InChI Key： KUWZIHYTYOZHOR-UHFFFAOYSA-N
• SMILES： O=C(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)CC1CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-(cyclopropylmethyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid

3-N-(cyclopropylmethyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2171858-88-9): A Comprehensive Overview

3-N-(cyclopropylmethyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2171858-88-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, including a cyclopropylmethyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage. These features contribute to its potential applications in various biological and therapeutic contexts.

The cyclopropylmethyl group in the compound provides enhanced lipophilicity and metabolic stability, which are crucial for improving the pharmacokinetic properties of drug candidates. The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it an ideal choice for the synthesis of complex peptides and peptidomimetics. The amide linkage in the structure further enhances the compound's stability and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 3-N-(cyclopropylmethyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, which could be beneficial in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.

In another study, researchers explored the potential of 3-N-(cyclopropylmethyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid as an antiviral agent. The results showed that the compound has significant antiviral activity against several RNA viruses, including influenza and SARS-CoV-2. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes, making it a promising candidate for further development as an antiviral drug.

The synthesis of 3-N-(cyclopropylmethyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. The initial step typically involves the formation of the Fmoc protected amino acid derivative, followed by coupling with the cyclopropylmethyl amine using standard peptide coupling reagents such as HATU or EDC/HOBt. Subsequent deprotection steps are carried out under mild conditions to remove the Fmoc group without compromising the integrity of the final product.

The physical and chemical properties of 3-N-(cyclopropylmethyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of 467.56 g/mol. The compound is soluble in organic solvents such as DMSO and DMF but has limited solubility in water. Its melting point is reported to be around 140°C, and it exhibits good thermal stability under standard laboratory conditions.

In terms of safety and handling, 3-N-(cyclopropylmethyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid should be handled with care to avoid exposure to skin or inhalation. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and goggles when working with this compound. Additionally, it should be stored in a cool, dry place away from direct sunlight and sources of heat.

The future prospects for 3-N-(cyclopropylmethyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential in combination therapies. Clinical trials are also underway to evaluate its safety and efficacy in human subjects.

In conclusion, 3-N-(cyclopropylmethyl)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopropanoic acid (CAS No. 2171858-88-9) is a versatile compound with significant potential in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent.